[(S)-1-((S)-2-Amino-propionyl)-pyrrolidin-3-yl]-isopropyl-carbamic acid tert-butyl ester

• IUPAC Name: tert-butyl N-[(3S)-1-[(2S)-2-aminopropanoyl]pyrrolidin-3-yl]-N-propan-2-ylcarbamate
• InChI: InChI=1S/C15H29N3O3/c1-10(2)18(14(20)21-15(4,5)6)12-7-8-17(9-12)13(19)11(3)16/h10-12H,7-9,16H2,1-6H3/t11-,12-/m0/s1
• InChI Key: HEECPVABHSXKGM-RYUDHWBXSA-N
• Canonical SMILES: CC(C)N(C1CCN(C1)C(=O)C(C)N)C(=O)OC(C)(C)C
• Isomeric SMILES: C[C@@H](C(=O)N1CC[C@@H](C1)N(C(C)C)C(=O)OC(C)(C)C)N
• Molecular Formula: C15H29N3O3
• Molecular Weight: 299.41 g/mol

Description

Chemical Structure: This compound features a pyrrolidine ring (a 5-membered nitrogen-containing heterocycle) substituted with an (S)-2-aminopropionyl group and an isopropyl-carbamic acid tert-butyl ester moiety.

Biological Activity

[(S)-1-((S)-2-Amino-propionyl)-pyrrolidin-3-yl]-isopropyl-carbamic acid tert-butyl ester, a synthetic compound with a unique structure characterized by a pyrrolidine ring, an amino acid moiety, and a tert-butyl ester group, has garnered attention for its potential biological activities. This article explores its biological activity, including mechanisms of action, potential applications, and relevant case studies.

Chemical Structure and Properties

• Molecular Formula : C15H29N3O3
• Molecular Weight : 299.41 g/mol
• Purity : Typically ≥95%

The structural features of this compound contribute to its reactivity and potential utility in various scientific fields, including medicinal chemistry and pharmacology.

The biological activity of [(S)-1-((S)-2-amino-propionyl)-pyrrolidin-3-yl]-isopropyl-carbamic acid tert-butyl ester is believed to involve interactions with specific molecular targets such as enzymes or receptors. The exact mechanism may vary depending on the target but generally includes:

• Enzyme Inhibition : The compound may act as an inhibitor of certain enzymes involved in metabolic pathways.
• Receptor Modulation : It may function as an agonist or antagonist at specific receptors, influencing cellular signaling pathways.

Antimicrobial Activity

Recent studies have highlighted the potential antimicrobial properties of this compound against various bacterial strains. Notably, its effectiveness against multidrug-resistant strains is particularly significant given the current global health crisis regarding antibiotic resistance.

Bacterial Strain	Activity	Concentration (μg/mL)
Staphylococcus aureus (MRSA)	Strong antibacterial activity	0.78 - 3.125
Enterococcus faecium (VRE)	Effective against vancomycin-resistant strains	0.78 - 3.125
Staphylococcus epidermidis	Active against biofilm-forming strains	0.78 - 3.125

The compound demonstrated strong bactericidal properties, suggesting a mechanism that may involve the depolarization of the bacterial cytoplasmic membrane, leading to a loss of membrane potential and cell death .

Cytotoxicity and Selectivity

In vitro studies assessing the cytotoxicity of [(S)-1-((S)-2-amino-propionyl)-pyrrolidin-3-yl]-isopropyl-carbamic acid tert-butyl ester have shown:

• Selectivity for Bacterial Cells : The compound exhibited minimal toxicity towards mammalian cell lines (e.g., lung MCR-5 and skin BJ fibroblast), indicating a favorable selectivity profile for bacterial cells over human cells .

Case Studies

• Study on Antimicrobial Efficacy : A study conducted by researchers screened various compounds from their in-house libraries against clinically relevant Gram-positive and Gram-negative bacteria. [(S)-1-((S)-2-amino-propionyl)-pyrrolidin-3-yl]-isopropyl-carbamic acid tert-butyl ester was identified as a promising candidate due to its potent activity against MRSA and VRE strains .
• Mechanistic Insights : Further investigations into the mechanism revealed that the compound's antibacterial action is likely due to its ability to disrupt membrane integrity in bacterial cells, thereby leading to cell lysis .

Comparison with Similar Compounds

Key Properties :

• Molecular Formula : Likely C15H29N3O3 based on analogs (e.g., the R-configuration variant in ).
• Molecular Weight : ~299–315 g/mol (estimated from related compounds).
• Role: Likely serves as a synthetic intermediate or building block for pharmaceuticals, given the presence of a tert-butyl carbamate (Boc) protecting group and amino-propionyl motif, common in peptide-based drug design.

The compound is part of a family of carbamic acid esters with variations in ring structure, substituents, and stereochemistry. Below is a detailed comparison:

Table 1: Structural and Physicochemical Comparisons

Compound Name / CAS (if available)	Ring System	Substituents	Molecular Formula	Molecular Weight (g/mol)	Key Features
Target Compound (S,S-configuration)	Pyrrolidin-3-yl	Isopropyl, Boc, (S)-2-aminopropionyl	C15H29N3O3*	~299–315*	Stereospecific S,S-configuration; Boc protection enhances stability .
[(S)-1-((S)-2-Amino-propionyl)-piperidin-3-yl]-isopropyl-carbamic acid tert-butyl ester (CAS 1401668-73-2)	Piperidin-3-yl	Isopropyl, Boc, (S)-2-aminopropionyl	C16H31N3O3	329.0	6-membered piperidine ring; higher MW and altered ring conformation may affect solubility and target binding.
[(S)-1-((S)-2-Amino-propionyl)-pyrrolidin-3-yl]-cyclopropyl-carbamic acid tert-butyl ester (CAS 1401667-37-5)	Pyrrolidin-3-yl	Cyclopropyl, Boc, (S)-2-aminopropionyl	C15H27N3O3	297.40	Smaller cyclopropyl group reduces steric bulk; may enhance metabolic stability or membrane permeability.
[(R)-1-((S)-2-Amino-propionyl)-pyrrolidin-3-yl]-isopropyl-carbamic acid tert-butyl ester (CAS 1401669-03-1)	Pyrrolidin-3-yl	Isopropyl, Boc, (S)-2-aminopropionyl	C15H29N3O3	299.415	R-configuration at pyrrolidine alters 3D orientation; may reduce binding affinity compared to S,S variant.
[(S)-1-(2-Chloro-acetyl)-pyrrolidin-3-yl]-isopropyl-carbamic acid tert-butyl ester (CAS 1353998-29-4)	Pyrrolidin-3-yl	Isopropyl, Boc, 2-chloroacetyl	C14H24ClN3O3*	~325*	Chloroacetyl group introduces electrophilic reactivity; potential for nucleophilic substitution reactions.

*Estimated where explicit data is unavailable.

Key Research Findings

Ring Size Impact: The piperidine analog (6-membered ring) in has a molecular weight of 329.0, ~14% higher than the pyrrolidine-based target compound. This difference could influence pharmacokinetics, such as solubility or diffusion rates across biological membranes .

Substituent Effects: The cyclopropyl variant (CAS 1401667-37-5) has a lower molecular weight (297.40 vs. ~299–315) and reduced steric bulk compared to the isopropyl-substituted target compound. Cyclopropyl groups are known to enhance metabolic stability by resisting oxidative degradation . The chloroacetyl derivative (CAS 1353998-29-4) introduces a reactive chlorine atom, making it a candidate for further functionalization (e.g., coupling with nucleophiles in drug conjugate synthesis) .

Stereochemical Sensitivity: The R-configuration variant (CAS 1401669-03-1) demonstrates how minor stereochemical changes (R vs. S at pyrrolidine) can significantly alter molecular interactions. For instance, in chiral environments like enzyme pockets, this could lead to reduced efficacy or off-target effects .

Synthetic Utility: The Boc-protected amino group in all variants facilitates selective deprotection during multi-step syntheses, a critical feature in peptide and small-molecule drug development .